Cas no 2229264-31-5 (2-(dimethylamino)methyl-4-(2-sulfanylethyl)phenol)

• Product Name: 2-(dimethylamino)methyl-4-(2-sulfanylethyl)phenol
• CAS No: 2229264-31-5
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6410549
• PubChem ID: 165948273
• Update Time: 2025-05-23

2-(dimethylamino)methyl-4-(2-sulfanylethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)methyl-4-(2-sulfanylethyl)phenol
• 2229264-31-5
• EN300-1753752
• 2-[(dimethylamino)methyl]-4-(2-sulfanylethyl)phenol

• Inchi： 1S/C11H17NOS/c1-12(2)8-10-7-9(5-6-14)3-4-11(10)13/h3-4,7,13-14H,5-6,8H2,1-2H3
• InChI Key： IFSDNLZFOQOOTH-UHFFFAOYSA-N
• SMILES： SCCC1=CC=C(C(=C1)CN(C)C)O

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(dimethylamino)methyl-4-(2-sulfanylethyl)phenol

Compound CAS No. 2229264-31-5: 2-(Dimethylamino)methyl-4-(2-sulfanylethyl)phenol

The compound with CAS number 2229264-31-5, commonly referred to as 2-(dimethylamino)methyl-4-(2-sulfanylethyl)phenol, is a chemically synthesized organic compound with a complex structure. This compound belongs to the class of phenolic derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a phenol ring substituted with two distinct functional groups: a dimethylamino methyl group at the 2-position and a thioether (sulfanyl) ethyl group at the 4-position. These substituents confer unique chemical properties and reactivity to the molecule, making it an interesting subject for both academic and industrial research.

The synthesis of 2-(dimethylamino)methyl-4-(2-sulfanylethyl)phenol typically involves multi-step organic reactions, often utilizing coupling reactions, nucleophilic substitutions, or radical chemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate cross-coupling reactions that assemble the phenolic core with the desired substituents. These methods not only improve yield but also reduce reaction times and environmental impact, aligning with the principles of green chemistry.

The structural features of this compound make it particularly suitable for applications in drug discovery. The phenolic group is known for its ability to act as a hydrogen bond donor or acceptor, which is crucial for molecular interactions in biological systems. The presence of the dimethylamino methyl group introduces basicity and lipophilicity, enhancing the compound's ability to penetrate cellular membranes. Meanwhile, the sulfanyl ethyl group imparts thiol-like reactivity, which can be exploited in redox-sensitive drug delivery systems or as a bioisostere in medicinal chemistry.

In recent studies, this compound has been investigated for its potential as an antioxidant agent. The sulfur-containing moiety contributes to its ability to scavenge reactive oxygen species (ROS), making it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Preclinical studies have demonstrated that this compound exhibits significant antioxidant activity in vitro and shows promise in protecting cellular components from oxidative damage.

Beyond its biological applications, 2-(dimethylamino)methyl-4-(2-sulfanylethyl)phenol has also been explored in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics or as a precursor for advanced materials such as conductive polymers or metal-organic frameworks (MOFs). Researchers have reported that incorporating this compound into polymer matrices can enhance electrical conductivity without compromising mechanical stability.

In terms of environmental impact, the biodegradation and toxicity profiles of this compound are critical considerations. Recent eco-toxicological studies have focused on assessing its potential risks to aquatic life and soil microorganisms. Results indicate that under controlled conditions, the compound undergoes microbial degradation within a reasonable timeframe, suggesting that it may not pose long-term environmental hazards when used responsibly.

The development of analytical methods for detecting and quantifying this compound has also seen significant progress. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been optimized to provide accurate characterization of this compound in complex matrices. These advancements are essential for ensuring quality control in manufacturing processes and regulatory compliance.

In conclusion, CAS number 2229264-31-5 represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent innovations in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.